Cas no 1354954-44-1 (1-Benzyl-3-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine)

• Product Name: 1-Benzyl-3-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine
• CAS No: 1354954-44-1
• MF: C₁₇H₂₀N₂
• MW: 252.354104042053
• MDL: MFCD20501934
• CID: 5053628
• PubChem ID: 54595473
• Update Time: 2025-05-30

1-Benzyl-3-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine
• NE50472
• Z1266854819
• 5-benzyl-3-methyl-1,2,3,4-tetrahydro-1,5-benzodiazepine
• 1-Benzyl-3-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine

• MDL： MFCD20501934
• Inchi： 1S/C17H20N2/c1-14-11-18-16-9-5-6-10-17(16)19(12-14)13-15-7-3-2-4-8-15/h2-10,14,18H,11-13H2,1H3
• InChI Key： OYAURBRKUKRSEP-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C2C=CC=CC=2NCC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 4.1
• Topological Polar Surface Area: 15.3

1-Benzyl-3-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Benzyl-3-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine

Research Brief on 1-Benzyl-3-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine (CAS: 1354954-44-1)

1-Benzyl-3-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine (CAS: 1354954-44-1) is a benzodiazepine derivative that has garnered significant attention in recent pharmacological and medicinal chemistry research. This compound belongs to a class of heterocyclic compounds known for their diverse biological activities, including anxiolytic, anticonvulsant, and sedative effects. The unique structural features of this molecule, particularly the presence of a benzyl and methyl substituents, make it a promising candidate for further exploration in drug discovery and development.

Recent studies have focused on the synthesis and biological evaluation of 1-Benzyl-3-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine. Researchers have employed advanced synthetic methodologies, such as multi-component reactions and catalytic asymmetric synthesis, to achieve high yields and enantioselectivity. The compound's potential as a modulator of GABA_A receptors has been a primary area of investigation, given the critical role of these receptors in neurological and psychiatric disorders.

In vitro and in vivo studies have demonstrated that 1-Benzyl-3-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine exhibits notable binding affinity to specific GABA_A receptor subtypes. Preliminary results suggest that this compound may have a favorable pharmacokinetic profile, including good oral bioavailability and blood-brain barrier penetration. These findings highlight its potential as a lead compound for the development of novel anxiolytic or anticonvulsant agents.

Further research has explored the structure-activity relationship (SAR) of 1-Benzyl-3-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine. Modifications to the benzyl and methyl groups have been investigated to optimize binding affinity and selectivity. Computational modeling and molecular docking studies have provided insights into the interactions between the compound and its target receptors, aiding in the design of more potent analogs.

Despite these promising findings, challenges remain in the development of 1-Benzyl-3-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine as a therapeutic agent. Issues such as potential off-target effects, metabolic stability, and toxicity profiles need to be addressed in future studies. Ongoing research aims to elucidate the compound's mechanism of action in greater detail and to evaluate its efficacy in preclinical models of neurological disorders.

In conclusion, 1-Benzyl-3-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine represents a promising scaffold for the development of new CNS-active drugs. Continued research efforts are expected to further unravel its therapeutic potential and pave the way for clinical applications. This compound exemplifies the intersection of chemistry and biology in the pursuit of innovative treatments for complex medical conditions.